Cas no 1602592-51-7 (2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one)

• Product Name: 2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one
• CAS No: 1602592-51-7
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 5059039
• Update Time: 2025-06-11

2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one
• 2-Morpholin-4-yl-3,5,6,7-tetrahydro-pyrrolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C10H14N4O2/c15-9-7-5-11-6-8(7)12-10(13-9)14-1-3-16-4-2-14/h11H,1-6H2,(H,12,13,15)
• InChI Key： KPNQROFUFYBDCI-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC3CNCC=3C(N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 382
• XLogP3: -2.1
• Topological Polar Surface Area: 66

Additional information on 2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one

Introduction to 2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one (CAS No. 1602592-51-7)

2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one, identified by its CAS number 1602592-51-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a morpholine substituent in its molecular framework enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

The structural complexity of 2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one contributes to its unique chemical and biological properties. The pyrrolopyrimidine core is a key scaffold in the development of various bioactive molecules, including kinase inhibitors and antimicrobial agents. The morpholine ring introduces additional functional groups that can interact with biological targets, potentially modulating enzyme activity or receptor binding. This compound’s design aligns with the growing trend in medicinal chemistry toward the development of multivalent structures that improve binding affinity and selectivity.

In recent years, there has been a surge in research focused on pyrrolopyrimidine derivatives due to their demonstrated efficacy in treating a range of diseases. Studies have highlighted the potential of these compounds as inhibitors of enzymes involved in cancer progression, inflammation, and infectious diseases. The 2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one structure has been explored for its ability to interfere with key metabolic pathways, making it a valuable asset in preclinical drug development.

One of the most compelling aspects of 2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one is its versatility in chemical modification. The morpholine moiety provides a handle for further derivatization, allowing researchers to fine-tune the compound’s properties for specific applications. For instance, introducing additional substituents can enhance solubility, improve bioavailability, or increase target specificity. This flexibility makes it an attractive scaffold for structure-based drug design.

The synthesis of 2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. The development of efficient synthetic routes is crucial for scaling up production and making this compound commercially viable.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one with greater accuracy. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational tools are indispensable in modern drug discovery pipelines, allowing for rapid screening and optimization of candidate compounds.

The pharmacological profile of 2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one has been evaluated through in vitro and in vivo studies. Initial results suggest that this compound exhibits promising activity against several disease-related targets. Its ability to modulate enzyme function has been particularly noteworthy, with potential applications in treating conditions such as cancer and inflammatory disorders. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of morpholine derivatives in medicinal chemistry cannot be overstated. Their unique structural features make them valuable tools for developing novel therapeutics. The incorporation of a morpholine ring into the pyrrolopyrimidine scaffold enhances the compound’s solubility and metabolic stability, which are critical factors for drug efficacy. This underscores the importance of functional group modifications in optimizing pharmacokinetic properties.

As research continues to uncover new biological targets and therapeutic strategies, compounds like 2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one will play an increasingly significant role in drug development. The combination of synthetic innovation and computational modeling is driving progress in this field, paving the way for next-generation therapeutics that are more effective and targeted.

The future prospects for 2-Morpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one are bright, with ongoing studies aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can accelerate the discovery and development of novel drugs that address unmet medical needs.